Cas no 2168297-36-5 (2-(butan-2-yl)-N-ethyl-7H-pyrrolo2,3-dpyrimidin-4-amine)

• Product Name: 2-(butan-2-yl)-N-ethyl-7H-pyrrolo2,3-dpyrimidin-4-amine
• CAS No: 2168297-36-5
• MF: C₁₂H₁₈N₄
• MW: 218.298121929169
• CID: 6006391
• PubChem ID: 165878917
• Update Time: 2025-07-20

2-(butan-2-yl)-N-ethyl-7H-pyrrolo2,3-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(butan-2-yl)-N-ethyl-7H-pyrrolo2,3-dpyrimidin-4-amine
• EN300-1582155
• 2168297-36-5
• 2-(butan-2-yl)-N-ethyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine

• Inchi： 1S/C12H18N4/c1-4-8(3)10-15-11(13-5-2)9-6-7-14-12(9)16-10/h6-8H,4-5H2,1-3H3,(H2,13,14,15,16)
• InChI Key： MCLFJBWAXFDLHU-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CN2)C(NCC)=NC=1C(C)CC

Computed Properties

• Exact Mass: 218.153146591g/mol
• Monoisotopic Mass: 218.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 53.6Ų

Additional information on 2-(butan-2-yl)-N-ethyl-7H-pyrrolo2,3-dpyrimidin-4-amine

Comprehensive Overview of 2-(butan-2-yl)-N-ethyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine (CAS No. 2168297-36-5)

The compound 2-(butan-2-yl)-N-ethyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine (CAS No. 2168297-36-5) is a specialized pyrrolopyrimidine derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, featuring a pyrrolo[2,3-d]pyrimidine core substituted with a butan-2-yl group and an ethylamine moiety, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of cellular signaling pathways, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for novel heterocyclic compounds like 2-(butan-2-yl)-N-ethyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine has surged due to their versatility in medicinal chemistry. The compound's CAS No. 2168297-36-5 serves as a critical identifier in chemical databases, facilitating global collaboration among scientists. Its structural similarity to purine bases also positions it as a potential nucleoside analog, a hot topic in antiviral and anticancer research. This aligns with frequent search queries such as "pyrrolopyrimidine derivatives in drug design" and "small molecule kinase inhibitors 2023," reflecting its relevance in contemporary scientific discourse.

The synthesis and characterization of 2-(butan-2-yl)-N-ethyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine involve advanced organic chemistry techniques, including palladium-catalyzed cross-coupling reactions and spectroscopic validation (NMR, LC-MS). These methods are frequently discussed in academic forums and patent literature, addressing common user questions like "how to synthesize pyrrolopyrimidine scaffolds" or "analytical methods for heterocyclic amines." The compound's lipophilic butan-2-yl substituent enhances membrane permeability, a property highly sought after in blood-brain barrier penetration studies—a trending subtopic in neurodegenerative disease research.

From a commercial perspective, CAS No. 2168297-36-5 is often cataloged by fine chemical suppliers as a building block for fragment-based drug discovery. Its N-ethyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine segment mimics adenosine, making it valuable for probing ATP-binding sites—a focus area in kinase inhibitor development. This connects to high-volume search terms such as "allosteric modulators of protein kinases" and "fragment libraries for hit identification," demonstrating its intersection with cutting-edge pharmaceutical strategies. Regulatory-compliant handling and storage protocols further ensure its accessibility for global research initiatives.

Emerging studies suggest that derivatives of 2-(butan-2-yl)-N-ethyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine may exhibit selectivity toward specific enzyme families, such as cyclin-dependent kinases (CDKs) or Janus kinases (JAKs). These findings resonate with industry demands for "next-generation kinase inhibitors with reduced off-target effects," a frequently searched phrase in drug development circles. Additionally, computational modeling of this compound using AI-driven platforms has become a focal point, addressing queries like "molecular docking studies of pyrrolopyrimidines" and "in silico ADMET prediction tools."

In conclusion, 2-(butan-2-yl)-N-ethyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine (CAS No. 2168297-36-5) represents a multifaceted tool for modern chemical biology. Its applications span from oncology to CNS disorders, while its synthetic accessibility meets the needs of both academic and industrial researchers. By integrating SEO-optimized terminology such as "pyrrolopyrimidine-based lead optimization" and "kinase inhibitor SAR studies," this overview underscores the compound's scientific and commercial viability in an era of molecularly targeted therapeutics.